Cas no 2034596-27-3 (1-(4-chlorophenyl)methyl-3-{2-(thiophen-3-yl)pyridin-3-ylmethyl}urea)

• Product Name: 1-(4-chlorophenyl)methyl-3-{2-(thiophen-3-yl)pyridin-3-ylmethyl}urea
• CAS No: 2034596-27-3
• MF: C₁₈H₁₆ClN₃OS
• MW: 357.857141494751
• CID: 5353954
• Update Time: 2025-11-07

1-(4-chlorophenyl)methyl-3-{2-(thiophen-3-yl)pyridin-3-ylmethyl}urea Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorobenzyl)-3-((2-(thiophen-3-yl)pyridin-3-yl)methyl)urea
• 1-[(4-chlorophenyl)methyl]-3-[(2-thiophen-3-ylpyridin-3-yl)methyl]urea
• 1-(4-chlorophenyl)methyl-3-{2-(thiophen-3-yl)pyridin-3-ylmethyl}urea

• Inchi： 1S/C18H16ClN3OS/c19-16-5-3-13(4-6-16)10-21-18(23)22-11-14-2-1-8-20-17(14)15-7-9-24-12-15/h1-9,12H,10-11H2,(H2,21,22,23)
• InChI Key： KQHTXGBNYUUIBJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CNC(NCC1=CC=CN=C1C1=CSC=C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 404
• XLogP3: 3.3
• Topological Polar Surface Area: 82.3

Additional information on 1-(4-chlorophenyl)methyl-3-{2-(thiophen-3-yl)pyridin-3-ylmethyl}urea

Comprehensive Overview of 1-(4-chlorophenyl)methyl-3-{2-(thiophen-3-yl)pyridin-3-ylmethyl}urea (CAS No. 2034596-27-3)

The compound 1-(4-chlorophenyl)methyl-3-{2-(thiophen-3-yl)pyridin-3-ylmethyl}urea (CAS No. 2034596-27-3) is a synthetic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This urea derivative combines a chlorophenyl group with a thiophene-pyridine hybrid scaffold, making it a versatile candidate for further study. Researchers are particularly interested in its potential as a kinase inhibitor or receptor modulator, given the prevalence of similar structures in drug discovery pipelines.

In recent years, the demand for novel heterocyclic compounds like 1-(4-chlorophenyl)methyl-3-{2-(thiophen-3-yl)pyridin-3-ylmethyl}urea has surged, driven by advancements in precision medicine and targeted therapies. The compound's thiophene-pyridine core is particularly noteworthy, as it mimics bioactive motifs found in FDA-approved drugs for neurological and metabolic disorders. Its CAS No. 2034596-27-3 is frequently searched in academic databases, reflecting its relevance in structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, the preparation of 1-(4-chlorophenyl)methyl-3-{2-(thiophen-3-yl)pyridin-3-ylmethyl}urea involves multi-step reactions, including amide coupling and heterocyclic functionalization. The chlorophenyl moiety enhances lipophilicity, which could improve membrane permeability—a critical factor in drug design. Meanwhile, the thiophene ring offers opportunities for further derivatization, aligning with trends in fragment-based drug discovery.

Environmental and green chemistry considerations are also shaping research around this compound. Scientists are exploring catalytic methods to synthesize derivatives of 1-(4-chlorophenyl)methyl-3-{2-(thiophen-3-yl)pyridin-3-ylmethyl}urea with reduced waste, responding to industry demands for sustainable chemistry. Computational tools like molecular docking are being employed to predict its interactions with biological targets, a topic frequently queried in cheminformatics forums.

In summary, 1-(4-chlorophenyl)methyl-3-{2-(thiophen-3-yl)pyridin-3-ylmethyl}urea (CAS No. 2034596-27-3) represents a compelling case study at the intersection of medicinal chemistry and materials science. Its structural complexity and adaptability position it as a promising subject for future innovations in small-molecule therapeutics and beyond.